(S)-Chloromethyl 2-((tert-butoxycarbonyl)amino)-2-cyclopropylacetate

• IUPAC Name: chloromethyl (2S)-2-cyclopropyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetate
• InChI: InChI=1S/C11H18ClNO4/c1-11(2,3)17-10(15)13-8(7-4-5-7)9(14)16-6-12/h7-8H,4-6H2,1-3H3,(H,13,15)/t8-/m0/s1
• InChI Key: YWUQCZVAVJNZSX-QMMMGPOBSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(C1CC1)C(=O)OCCl
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H](C1CC1)C(=O)OCCl
• Molecular Formula: C11H18ClNO4
• Molecular Weight: 263.72 g/mol

Description

(S)-Chloromethyl 2-((tert-butoxycarbonyl)amino)-2-cyclopropylacetate is a synthetic organic compound with significant applications in various fields of chemistry and biology. This compound is characterized by the presence of a chloromethyl group, a tert-butoxycarbonyl (Boc) protected amino group, and a cyclopropylacetate moiety. The Boc group is commonly used in organic synthesis to protect amines during chemical reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-Chloromethyl 2-((tert-butoxycarbonyl)amino)-2-cyclopropylacetate typically involves multiple steps:

Formation of the Cyclopropylacetate Moiety: The cyclopropylacetate group can be synthesized through the reaction of cyclopropylcarbinol with acetic anhydride in the presence of a catalyst such as pyridine.

Introduction of the Boc-Protected Amino Group: The tert-butoxycarbonyl group is introduced by reacting the amine with di-tert-butyl dicarbonate (Boc2O) in the presence of a base like triethylamine.

Chloromethylation: The final step involves the chloromethylation of the Boc-protected amino cyclopropylacetate. This can be achieved using chloromethyl methyl ether (MOMCl) in the presence of a Lewis acid such as zinc chloride (ZnCl2).

Industrial Production Methods

Industrial production of (S)-Chloromethyl 2-((tert-butoxycarbonyl)amino)-2-cyclopropylacetate follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to maximize yield and purity, often using continuous flow reactors to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

Substitution Reactions: The chloromethyl group is highly reactive and can undergo nucleophilic substitution reactions. Common nucleophiles include amines, thiols, and alcohols.

Deprotection Reactions: The Boc group can be removed under acidic conditions, typically using trifluoroacetic acid (TFA), to yield the free amine.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions depending on the functional groups present and the reagents used.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium azide (NaN3) or potassium thiocyanate (KSCN) in polar aprotic solvents like dimethylformamide (DMF).

Deprotection: Trifluoroacetic acid (TFA) in dichloromethane (DCM).

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic medium.

Reduction: Sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) in anhydrous conditions.

Major Products Formed

Substitution: Depending on the nucleophile, products can include azides, thiocyanates, or ethers.

Deprotection: The primary amine derivative of the compound.

Oxidation/Reduction: Various oxidized or reduced forms of the cyclopropylacetate moiety.

Scientific Research Applications

(S)-Chloromethyl 2-((tert-butoxycarbonyl)amino)-2-cyclopropylacetate has diverse applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: Employed in the study of enzyme mechanisms and protein modifications due to its reactive chloromethyl group.

Medicine: Investigated for its potential in drug development, especially in the synthesis of protease inhibitors and other therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials, including polymers and resins.

Mechanism of Action

The mechanism of action of (S)-Chloromethyl 2-((tert-butoxycarbonyl)amino)-2-cyclopropylacetate involves its reactive functional groups:

Chloromethyl Group: Acts as an electrophile in nucleophilic substitution reactions, facilitating the formation of various derivatives.

Boc-Protected Amino Group: Provides a temporary protection for the amine, allowing selective reactions to occur at other sites of the molecule.

Cyclopropylacetate Moiety: Contributes to the compound’s stability and reactivity, particularly in ring-opening reactions.

Comparison with Similar Compounds

Similar Compounds

(S)-Chloromethyl 2-((tert-butoxycarbonyl)amino)-2-phenylacetate: Similar structure but with a phenyl group instead of a cyclopropyl group.

(S)-Chloromethyl 2-((tert-butoxycarbonyl)amino)-2-methylpropanoate: Contains a methyl group in place of the cyclopropyl group.

(S)-Chloromethyl 2-((tert-butoxycarbonyl)amino)-2-ethylacetate: Features an ethyl group instead of the cyclopropyl group.

Uniqueness

(S)-Chloromethyl 2-((tert-butoxycarbonyl)amino)-2-cyclopropylacetate is unique due to the presence of the cyclopropyl group, which imparts distinct steric and electronic properties. This makes it particularly useful in the synthesis of compounds where rigidity and specific spatial orientation are crucial.

By understanding the synthesis, reactions, applications, and mechanisms of (S)-Chloromethyl 2-((tert-butoxycarbonyl)amino)-2-cyclopropylacetate, researchers can better utilize this compound in various scientific and industrial contexts.